Cas no 1277090-03-5 (Ceftaroline Fosamil Impurity 1)

• Product Name: Ceftaroline Fosamil Impurity 1
• CAS No: 1277090-03-5
• MF: C₂₈H₃₄N₁₂O₁₀PS₄
• MW: 857.877719402313
• CID: 4556816
• Update Time: 2023-08-10

Ceftaroline Fosamil Impurity 1 Chemical and Physical Properties

Names and Identifiers

• Ceftaroline Fosamil Impurity 1

• Inchi： 1S/C28H35N12O10PS4/c1-3-50-37-18(20-35-27(55-39-20)38-51(47,48)49)21(41)33-19(22(42)36-26(30)31-8-4-5-14(29)24(43)44)23-34-17(25(45)46)16(12-52-23)54-28-32-15(11-53-28)13-6-9-40(2)10-7-13/h6-7,9-11,14,19,23,34H,3-5,8,12,29H2,1-2H3,(H8-,30,31,33,35,36,38,39,41,42,43,44,45,46,47,48,49)/p-1
• InChI Key： YUKGTNWGCMITRK-UHFFFAOYSA-M
• SMILES： S1CC(=C(C(=O)[O-])NC1C(C(N/C(/N)=N/CCCC(C(=O)[O-])N)=O)NC(C(C1=NSC(NP(=O)(O)O)=N1)=NOCC)=O)SC1=NC(C2C=C[N+](C)=CC=2)=CS1

Computed Properties

• Exact Mass: 857.11413202 g/mol
• Monoisotopic Mass: 857.11413202 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 55
• Rotatable Bond Count: 17
• Complexity: 1520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.1
• Topological Polar Surface Area: 456
• Molecular Weight: 857.9